Cas no 1704241-04-2 (4-2-(difluoromethoxy)phenylbut-3-en-2-amine)

• Product Name: 4-2-(difluoromethoxy)phenylbut-3-en-2-amine
• CAS No: 1704241-04-2
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6252505
• PubChem ID: 103091591
• Update Time: 2025-05-20

4-2-(difluoromethoxy)phenylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-(difluoromethoxy)phenylbut-3-en-2-amine
• 1704241-04-2
• 4-[2-(difluoromethoxy)phenyl]but-3-en-2-amine
• EN300-1929080

• Inchi： 1S/C11H13F2NO/c1-8(14)6-7-9-4-2-3-5-10(9)15-11(12)13/h2-8,11H,14H2,1H3/b7-6+
• InChI Key： SHIUKNLSJVHBFW-VOTSOKGWSA-N
• SMILES： FC(OC1C=CC=CC=1/C=C/C(C)N)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-2-(difluoromethoxy)phenylbut-3-en-2-amine

Exploring the Potential of 4-2-(difluoromethoxy)phenylbut-3-en-2-amine (CAS No. 1704241-04-2) in Modern Research and Applications

In the ever-evolving landscape of chemical research, 4-2-(difluoromethoxy)phenylbut-3-en-2-amine (CAS No. 1704241-04-2) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoromethoxy and phenylbutenylamine structural motifs, offers a wide array of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are increasingly drawn to its versatile properties, which align with current trends in sustainable chemistry and precision medicine.

The difluoromethoxy group in 4-2-(difluoromethoxy)phenylbut-3-en-2-amine is particularly noteworthy. Fluorinated compounds have gained prominence due to their enhanced metabolic stability and bioavailability, making them a hotspot in drug discovery. This compound's phenylbut-3-en-2-amine backbone further contributes to its reactivity, enabling diverse synthetic modifications. Such features are highly sought after in the development of next-generation therapeutics, especially in areas like CNS disorders and inflammation, where fluorinated amines are increasingly explored.

From an industrial perspective, CAS No. 1704241-04-2 is being investigated for its role in advanced material synthesis. Its ability to act as a building block for functionalized polymers aligns with the growing demand for smart materials in electronics and coatings. The compound's amine functionality also opens doors for catalytic applications, a topic gaining traction in green chemistry circles. As industries shift toward eco-friendly processes, the relevance of such multifunctional compounds continues to rise.

One of the most frequently asked questions about 4-2-(difluoromethoxy)phenylbut-3-en-2-amine revolves around its stability and handling. Unlike many fluorinated compounds, this molecule exhibits remarkable shelf-life under standard conditions, making it a practical choice for laboratories and manufacturers. Its solubility profile in common organic solvents further enhances its usability, a feature often highlighted in user queries across scientific forums and search engines.

The synthesis of CAS No. 1704241-04-2 is another area of active discussion. Modern protocols emphasize atom-economical routes, reflecting the broader shift toward sustainable synthesis. Researchers are particularly interested in catalytic methods that minimize waste, a trend mirrored in popular searches for "green fluorination techniques." This compound's synthetic accessibility positions it as a viable candidate for scalable production, addressing a key concern in industrial applications.

In the context of drug development, 4-2-(difluoromethoxy)phenylbut-3-en-2-amine is being explored for its potential as a bioisostere in medicinal chemistry. This aligns with the rising popularity of "fluorine in drug design" as a search term, underscoring the compound's relevance. Its ability to mimic traditional pharmacophores while offering improved properties makes it a valuable tool in addressing challenges like drug resistance and off-target effects.

Looking ahead, the versatility of CAS No. 1704241-04-2 ensures its place in cutting-edge research. Whether in the development of novel bioconjugates or as a precursor in high-value intermediates, this compound continues to capture the imagination of chemists worldwide. As interest in fluorine-containing compounds grows, so too does the potential for groundbreaking discoveries involving this remarkable molecule.